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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646

For researchers and scientists in drug development, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential information and a step-by-step operational plan for
the proper disposal of CAY10444, a sphingosine-1-phosphate receptor 3 (S1P3) antagonist.
While specific disposal instructions for CAY10444 are not explicitly detailed in publicly available
safety data sheets, a comprehensive procedure can be established by adhering to general
principles of chemical waste management and considering the compound's known properties.

Quantitative Data Summary

Following is a summary of the key quantitative data for CAY10444, compiled from various
suppliers. This information is crucial for safe handling and storage, which are prerequisites for
proper disposal.
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Property Value
Molecular Weight 287.5 g/mol
CAS Number 298186-80-8

Powder: -20°C (stable for = 4 years)[1][2] In
Storage Temperature solvent: -80°C (1 year) or -20°C (1 month)[2][3]

[4]

N 14 mg/mL (48.7 mM)[2] or 29 mg/mL (100.88
Solubility (DMSO)

mM)[2]
Solubility (Ethanol) ~2 mg/mL[2]
Solubility (Water) Insoluble[2]

4.6 uM for S1P3[2] or 11.6 uM for S1P-induced
IC50 calcium mobilization in CHO cells expressing
human S1P3[1]

Disposal Protocol: A Step-by-Step Approach

Given the absence of specific disposal instructions for CAY10444, a conservative approach
adhering to general laboratory chemical waste procedures is mandatory. The following
workflow is a recommended guideline. Always consult with your institution's Environmental
Health & Safety (EHS) department before proceeding.

o Personal Protective Equipment (PPE): Before handling CAY10444 for disposal, ensure you
are wearing appropriate PPE, including a lab coat, nitrile gloves, and safety glasses or

goggles.[5]
» Waste Identification and Segregation:

o Solid Waste: Unused or expired CAY10444 powder should be considered chemical waste.
Do not mix it with other solid waste unless instructed to do so by your EHS department.

o Liquid Waste: Solutions of CAY10444 (e.g., dissolved in DMSO) must be collected as
hazardous liquid waste. Do not dispose of these solutions down the drain.[5][6]
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o Contaminated Materials: Any materials that have come into contact with CAY10444, such
as pipette tips, tubes, and gloves, should be collected in a designated hazardous waste
container.

Waste Collection and Labeling:

o Use a dedicated, properly sealed, and clearly labeled hazardous waste container.

o The label should include: "Hazardous Waste," the full chemical name ("CAY10444" and its

synonyms "BML-241"), the solvent used (if any), the concentration, and the date.

Storage of Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

Arranging for Disposal:

o Contact your institution's EHS department to arrange for a pickup of the hazardous waste.
Follow their specific procedures for waste manifest and collection.

Decontamination:

o Thoroughly decontaminate any surfaces or equipment that may have come into contact
with CAY10444 using an appropriate solvent and cleaning procedure.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of CAY10444.
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Caption: CAY10444 Disposal Workflow
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Disclaimer: The information provided here is based on general laboratory safety principles and
publicly available data. It is not a substitute for the specific guidelines and regulations of your
institution. Always prioritize the procedures and recommendations provided by your local
Environmental Health & Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1668646?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10005033/cay10444
https://www.selleckchem.com/products/cay10444.html
https://www.medchemexpress.com/cay10444.html
https://www.medchemexpress.com/cay10444.html?locale=es-ES
https://www.benchchem.com/pdf/Proper_Disposal_of_Sulforhodamine_Methanethiosulfonate_A_Step_by_Step_Guide.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b1668646#cay10444-proper-disposal-procedures
https://www.benchchem.com/product/b1668646#cay10444-proper-disposal-procedures
https://www.benchchem.com/product/b1668646#cay10444-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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